ethyl 11-oxo-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidine-2(11H)-carboxylate

• IUPAC Name: ethyl 2-oxo-1,5,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),9,11,13-tetraene-5-carboxylate
• InChI: InChI=1S/C14H15N3O3/c1-2-20-14(19)16-8-6-11-10(9-16)13(18)17-7-4-3-5-12(17)15-11/h3-5,7H,2,6,8-9H2,1H3
• InChI Key: BOJFJDKYJNWUNO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC2=C(C1)C(=O)N3C=CC=CC3=N2
• Molecular Formula: C14H15N3O3
• Molecular Weight: 273.29 g/mol
• CAS No.: 1904303-89-4

Description

This compound is a derivative of pyrimidine, a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring. It’s part of many bioactive compounds and is a fundamental component of nucleic acids.

Scientific Research Applications

Synthesis of Novel Derivatives

Research has focused on synthesizing new derivatives with potential biological activities. For example, ethyl 2-methyl-11-oxo-9, 10-dihydro-1H, 11H-pyrido[4",3":4',5']thieno[2',3':4,5]pyrimido[2,1-b][1,3,4]thiadiazine derivatives have been synthesized through complex reactions involving ethyl 3-amino-4-oxo-2-thioxo-1,3,4,5,6,8-hexahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidine-7(2H)-carboxylate with various chemical treatments to produce thiadiazino derivatives with potential chemical and therapeutic applications (Ahmed, 2002).

Alkylation and Cyclization

In another study, ethyl 4-oxopyrido[1,2-a]pyrimidine-3-carboxylates were subjected to alkylation at the 1-position to yield quaternary salts. These salts, upon decomposition in alkaline solution, provided insights into the structural dynamics and potential for generating 2-alkylaminopyridines, indicating the versatility of these compounds in synthetic chemistry (Landquist, 1971).

Antiallergic Activity

A series of novel 3,4-dihydro-4-oxothieno[2,3-d]pyrimidine-2-carboxylic acid derivatives were prepared and tested for antiallergenic activity. These compounds, including both carboxylic acid salts and esters, showed oral activity in rat passive cutaneous anaphylaxis tests, highlighting their potential as antiallergy agents (Temple et al., 1979).

Synthesis of Fused Thiazolo Derivatives

New ethyl 3-(substituted)-4-oxo-2-thioxo-1,2,3,4,5,6,7,8-octahydropyrido[4',3':4,5]thieno-[2,3-d]pyrimidine-7-carboxylates and related fused thiazolo derivatives have been synthesized, showcasing the structural diversity and potential applications of these compounds in developing new chemical entities with specific functional properties (Ahmed, 2003).

Crystal Structure Analysis

The crystal structure of ethyl 3-(4-chlorophenyl)-3,4-dihydro-6-methyl-4-oxo-2-(pyrrolidin-1-yl)furo[2,3-d]pyrimidine-5-carboxylate has been determined, providing valuable information on the molecular configuration and potential interactions of such compounds, which could inform future drug design and synthetic strategies (Yang, 2009).

Mechanism of Action

The mechanism of action would depend on the specific use of this compound. For instance, some pyrimidine derivatives are used as inhibitors in biological systems.

Future Directions

The future directions for this compound would depend on its potential applications. Pyrimidine derivatives are of interest in various fields, including medicinal chemistry, due to their presence in bioactive compounds.